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The Discovery of Rubidium: A Spectroscopic
and Chemical Triumph
A Technical Guide to the Pioneering Work of Bunsen and Kirchhoff

In 1861, German scientists Robert Bunsen and Gustav Kirchhoff, while investigating the

composition of the mineral lepidolite, unveiled a new element: rubidium. This discovery was a

landmark achievement, not only for its contribution to the periodic table but also for its powerful

demonstration of the then-nascent technique of spectroscopy. This in-depth guide, intended for

researchers, scientists, and drug development professionals, provides a detailed account of the

core spectroscopic and chemical methodologies that led to the identification and isolation of

this alkali metal.

Spectroscopic Detection: Unveiling the "Deepest
Red"
The cornerstone of rubidium's discovery was the application of the Bunsen-Kirchhoff

spectroscope, an instrument they had developed that allowed for the analysis of the unique

emission spectra of elements when heated. When a sample of lepidolite, a potassium-rich mica

mineral, was introduced into the flame of a Bunsen burner, they observed two distinct, bright

red lines in a previously unrecorded region of the spectrum.[1][2] This observation was the first

indication of an unknown element, which they aptly named rubidium, derived from the Latin

word "rubidus," meaning "deepest red."[2][3]
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While Bunsen and Kirchhoff did not report the wavelengths of these lines with the precision of

modern instruments, their meticulous observations allowed them to definitively distinguish

rubidium from all other known elements. For the purposes of this technical guide, the modern

accepted vacuum wavelengths of the principal rubidium emission lines observed are presented

in the table below.

Quantitative Spectroscopic Data
Parameter Value Reference

Wavelength of Rubidium D2

Line
780.24 nm [4]

Wavelength of Rubidium D1

Line
794.8 nm [5]

Experimental Apparatus: The Bunsen-Kirchhoff
Spectroscope
The spectroscope designed by Bunsen and Kirchhoff was a pivotal piece of technology. Its

fundamental components and the light path are illustrated in the diagram below. The instrument

consisted of a prism to disperse the light, a collimator to produce a parallel beam of light from

the source, and a telescope to observe the resulting spectrum.

Experimental Workflow: Spectroscopic Analysis
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Caption: Workflow of the Bunsen-Kirchhoff Spectroscope.
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Chemical Isolation: From Mineral to Element
Following the spectroscopic identification, the next challenge was to isolate the new element.

Bunsen and Kirchhoff undertook a laborious chemical separation process, starting with a large

quantity of lepidolite ore. Their method hinged on the subtle differences in solubility between

the salts of potassium and the newly discovered rubidium.

Initial Processing of Lepidolite
The primary source of rubidium was lepidolite, a mineral with the general formula

K(Li,Al)₃(Al,Si)₄O₁₀(F,OH)₂. The sample used by Bunsen and Kirchhoff was found to contain

approximately 0.24% rubidium oxide (Rb₂O).[6] The initial step involved dissolving the mineral

in acid to bring the alkali metals into solution.

Precipitation with Chloroplatinic Acid
A key step in the separation was the precipitation of potassium and rubidium from the solution

using chloroplatinic acid (H₂PtCl₆). Both potassium and rubidium form sparingly soluble

hexachloroplatinate salts, K₂PtCl₆ and Rb₂PtCl₆, respectively. This allowed for their separation

from the more soluble salts of other elements present in the lepidolite.

Fractional Crystallization
The crucial separation of rubidium from the much more abundant potassium was achieved

through fractional crystallization. This technique exploits the difference in solubility between

potassium hexachloroplatinate and rubidium hexachloroplatinate in hot water. Rubidium

hexachloroplatinate is less soluble in hot water than its potassium counterpart.[6][7] By

repeatedly dissolving the mixed salts in a minimal amount of boiling water and allowing the

solution to cool, the less soluble rubidium salt would crystallize out first, thereby enriching the

precipitate in rubidium with each cycle.

Experimental Protocol: Chemical Separation of
Rubidium
The following is a reconstruction of the likely experimental protocol employed by Bunsen and

Kirchhoff, based on the chemical principles of the time.
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1. Digestion of Lepidolite:

A large quantity of finely powdered lepidolite (approximately 150 kg) was digested with a
strong acid (e.g., hydrofluoric acid followed by sulfuric acid) to break down the silicate
structure and bring the alkali metals into solution.

2. Removal of Other Metals:

The acidic solution was treated with appropriate reagents to precipitate and remove other
metallic elements present in the ore, such as aluminum and lithium.

3. Precipitation of Alkali Metals:

The resulting solution containing the alkali metal sulfates was treated with a solution of
chloroplatinic acid. This caused the precipitation of potassium hexachloroplatinate (K₂PtCl₆)
and rubidium hexachloroplatinate (Rb₂PtCl₆).

4. Fractional Crystallization:

The mixed precipitate of K₂PtCl₆ and Rb₂PtCl₆ was collected.
The precipitate was dissolved in a minimum volume of boiling water.
The solution was allowed to cool slowly. The crystals that formed were collected by filtration.
This initial crop of crystals was enriched in the less soluble rubidium hexachloroplatinate.
This process of re-dissolving and re-crystallizing was repeated multiple times to achieve a
progressively purer sample of rubidium hexachloroplatinate.

5. Conversion to Rubidium Chloride:

The purified rubidium hexachloroplatinate was then likely reduced, for example, by heating in
a stream of hydrogen gas, to yield rubidium chloride (RbCl) and platinum metal. This process
yielded approximately 0.51 grams of rubidium chloride for further study.[6]

Quantitative Data: Chemical Separation
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Parameter Value Reference

Starting Material 150 kg of Lepidolite [6]

Rubidium Oxide (Rb₂O)

Content in Lepidolite
~0.24% [6]

Final Product
0.51 g of Rubidium Chloride

(RbCl)
[6]

Signaling Pathway: Logic of Chemical Separation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.irjet.net/archives/V3/i5/IRJET-V3I5491.pdf
https://www.irjet.net/archives/V3/i5/IRJET-V3I5491.pdf
https://www.irjet.net/archives/V3/i5/IRJET-V3I5491.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14718378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lepidolite Ore
(K, Rb, Li, Al, Si, etc.)

Acid Digestion

Aqueous Solution
(K+, Rb+, Li+, Al3+, etc.)

Precipitation of
Other Metals

Aqueous Solution
(K+, Rb+, Li+)

Addition of
Chloroplatinic Acid (H2PtCl6)

Precipitate
(K2PtCl6 + Rb2PtCl6)

Fractional Crystallization
(exploits lower solubility of Rb2PtCl6 in hot water)

Purified Rb2PtCl6

Reduction
(e.g., with H2 gas)

Rubidium Chloride (RbCl)

Click to download full resolution via product page

Caption: Logical flow of the chemical separation of rubidium.
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Conclusion
The discovery of rubidium stands as a testament to the power of combining innovative

analytical techniques with meticulous chemical experimentation. The work of Bunsen and

Kirchhoff not only added a new element to the growing periodic table but also solidified

spectroscopy as an indispensable tool for chemical analysis. The detailed methodologies and

logical workflows presented in this guide offer a deeper appreciation for the scientific rigor that

underpinned this historic discovery, providing valuable insights for today's researchers in their

own quests for scientific advancement.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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